Cas no 1247515-57-6 (2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid)

• Product Name: 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid
• CAS No: 1247515-57-6
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6404173
• PubChem ID: 61925193
• Update Time: 2025-10-29

2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid
• 1H-1,2,4-Triazole-1-hexanoic acid, α-amino-α-methyl-
• 1247515-57-6
• CS-0343996
• EN300-1123809
• AKOS011199127

• Inchi： 1S/C9H16N4O2/c1-9(10,8(14)15)4-2-3-5-13-7-11-6-12-13/h6-7H,2-5,10H2,1H3,(H,14,15)
• InChI Key： DEHIKAHWZAMGNJ-UHFFFAOYSA-N
• SMILES： N1(CCCCC(N)(C)C(O)=O)C=NC=N1

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 422.1±55.0 °C(Predicted)
• pka: 2.55±0.44(Predicted)

Additional information on 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid

2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid (CAS No. 1247515-57-6): A Comprehensive Overview

The compound 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid, with the CAS registry number 1247515-57-6, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its amino group, methyl substituent, and a triazole ring attached to a hexanoic acid backbone, making it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for designing bioactive molecules. The presence of the triazole ring in this compound contributes to its stability and potential for forming hydrogen bonds, which are crucial for interactions with biological targets. Additionally, the amino group and methyl substituent provide further functionalization opportunities, enabling this compound to be tailored for specific applications.

One of the most promising areas of research involving this compound is its potential as a building block for peptide analogs. The combination of an amino group and a carboxylic acid group makes it an ideal candidate for constructing peptidomimetic structures, which are widely used in drug discovery. Recent advancements in solid-phase synthesis techniques have made it easier to incorporate this compound into complex molecular frameworks, enhancing its utility in medicinal chemistry.

Moreover, the hexanoic acid backbone of this compound provides flexibility in terms of chain length and functionalization. This feature has been exploited in the development of bioconjugates and nanoparticle stabilizers, where the ability to modify the molecule's surface properties is essential. Researchers have also explored the use of this compound in creating self-assembling materials, leveraging its amphiphilic nature to form supramolecular structures with potential applications in drug delivery systems.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets. For instance, recent experiments have demonstrated its ability to inhibit the activity of cysteine proteases, which are implicated in various pathological conditions such as inflammation and cancer. These findings underscore the potential of this compound as a lead molecule for developing therapeutic agents targeting protease-mediated diseases.

The synthesis of 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the triazole ring via a click reaction and subsequent functionalization to introduce the amino and methyl groups. Recent optimizations in reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial assessments indicate that it exhibits low toxicity towards aquatic organisms, suggesting that it may be suitable for use in eco-friendly applications. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and utilization.

In conclusion, 2-amino-2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid (CAS No. 1247515-57-6) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a promising candidate for future innovations in medicine, materials science, and beyond.